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Compound of Interest

Compound Name: PNU 37883 hydrochloride

Cat. No.: B1683701 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
PNU 37883 hydrochloride is a selective antagonist for the vascular form of the ATP-sensitive

potassium (KATP) channel, specifically inhibiting Kir6.1/SUR2B and Kir6.2/SUR2B channels.[1]

[2][3] Accurate preparation of stock solutions is crucial for ensuring the reliability and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of PNU 37883 hydrochloride stock solutions in Dimethyl

Sulfoxide (DMSO).

Physicochemical Properties
A summary of the key physicochemical properties of PNU 37883 hydrochloride is presented

in Table 1. This information is essential for accurate calculations and preparation of stock

solutions.
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Property Value References

Molecular Formula C₂₁H₃₅N₃O·HCl [1][4][5]

Molecular Weight 381.98 g/mol [1][2][4][5]

CAS Number 57568-80-6 [1][4][5]

Solubility in DMSO Up to 25 mM [2][5][6]

Appearance White to off-white solid

Experimental Protocol
Materials and Equipment

PNU 37883 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always wear appropriate PPE when handling PNU 37883 hydrochloride and DMSO.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.
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Stock Solution Preparation (Example: 10 mM)
The following protocol describes the preparation of a 10 mM stock solution. The required mass

of PNU 37883 hydrochloride can be adjusted to achieve the desired concentration and

volume.

Equilibrate: Allow the PNU 37883 hydrochloride powder to reach room temperature before

opening the container to prevent condensation.

Weigh: Accurately weigh the desired amount of PNU 37883 hydrochloride. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.82 mg of the compound.

Dissolve: Add the appropriate volume of DMSO to the vial containing the weighed

compound.

Mix: Vortex the solution thoroughly to facilitate dissolution.

Aid Dissolution (if necessary): If the compound does not fully dissolve, sonication or gentle

warming (up to 60°C) can be applied.[1] Ensure the vial is properly sealed during these

steps.

Aliquot: Once the compound is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Store: Store the aliquots at the recommended temperature (see Section 4.0).

Calculation Guide
The following formula can be used to calculate the required mass of PNU 37883
hydrochloride for a desired stock concentration and volume:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Table 2 provides pre-calculated masses for common stock concentrations and volumes.
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Desired Concentration Volume
Mass of PNU 37883
hydrochloride

1 mM 1 mL 0.382 mg

5 mM 1 mL 1.91 mg

10 mM 1 mL 3.82 mg

25 mM 1 mL 9.55 mg

Storage and Stability
Proper storage is critical to maintain the stability and activity of the PNU 37883 hydrochloride
stock solution.

Short-term storage: Store at -20°C for up to one month.[1][5]

Long-term storage: For storage longer than one month, it is recommended to store aliquots

at -80°C, which can preserve stability for up to six months.[1]

Always protect the stock solution from light and moisture. Before use, thaw the aliquot at room

temperature and ensure the compound is fully dissolved before adding it to your experimental

system.

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for preparing the PNU 37883
hydrochloride stock solution.
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Caption: Workflow for PNU 37883 Hydrochloride Stock Solution Preparation.

Signaling Pathway
PNU 37883 hydrochloride acts by blocking the KATP channels in vascular smooth muscle

cells, which leads to membrane depolarization and subsequent physiological responses.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1683701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683701?utm_src=pdf-body
https://www.benchchem.com/product/b1683701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vascular Smooth Muscle Cell

KATP Channel
(Kir6.1/SUR2B)

K+ Efflux

PNU 37883
Hydrochloride

Membrane
Depolarization

Inhibition leads to

Click to download full resolution via product page

Caption: Mechanism of Action of PNU 37883 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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